diethyl 2,2'-[1,4-phenylenebis(carbonylimino)]diacetate

• IUPAC Name: ethyl 2-[[4-[(2-ethoxy-2-oxoethyl)carbamoyl]benzoyl]amino]acetate
• InChI: InChI=1S/C16H20N2O6/c1-3-23-13(19)9-17-15(21)11-5-7-12(8-6-11)16(22)18-10-14(20)24-4-2/h5-8H,3-4,9-10H2,1-2H3,(H,17,21)(H,18,22)
• InChI Key: JLHHXNUEEQKANC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=O)C1=CC=C(C=C1)C(=O)NCC(=O)OCC
• Molecular Formula: C16H20N2O6
• Molecular Weight: 336.34 g/mol

Description

Diethyl 2,2'-[1,4-phenylenebis(carbonylimino)]diacetate, also known as DPPC, is a chemical compound that has been widely used in scientific research. This compound is a member of the bis-carbonylimino family and has been found to have a wide range of applications in various fields of study.

Mechanism of Action

The mechanism of action of diethyl 2,2'-[1,4-phenylenebis(carbonylimino)]diacetate involves the inhibition of enzymes by binding to their active sites. This results in the prevention of the substrate from binding to the enzyme, thus inhibiting its activity. diethyl 2,2'-[1,4-phenylenebis(carbonylimino)]diacetate has also been found to disrupt the cell membrane of bacteria, leading to their death.
Biochemical and Physiological Effects:
diethyl 2,2'-[1,4-phenylenebis(carbonylimino)]diacetate has been found to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in various animal models. diethyl 2,2'-[1,4-phenylenebis(carbonylimino)]diacetate has also been found to have neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of using diethyl 2,2'-[1,4-phenylenebis(carbonylimino)]diacetate in lab experiments is its high potency. It has been found to be effective at very low concentrations, making it a cost-effective option for researchers. However, one of the limitations of using diethyl 2,2'-[1,4-phenylenebis(carbonylimino)]diacetate is its poor solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of diethyl 2,2'-[1,4-phenylenebis(carbonylimino)]diacetate. One potential area of research is its use in the development of new drugs for the treatment of various diseases. diethyl 2,2'-[1,4-phenylenebis(carbonylimino)]diacetate has also been studied for its potential use in the development of new materials, such as sensors and catalysts. Further research is needed to fully understand the potential applications of diethyl 2,2'-[1,4-phenylenebis(carbonylimino)]diacetate in these areas.
Conclusion:
In conclusion, diethyl 2,2'-[1,4-phenylenebis(carbonylimino)]diacetate is a chemical compound that has been widely used in scientific research due to its unique properties. It has been found to have a wide range of applications in various fields of study, including enzyme inhibition, antibacterial, antifungal, and antiviral properties. Further research is needed to fully understand the potential applications of diethyl 2,2'-[1,4-phenylenebis(carbonylimino)]diacetate in the development of new drugs and materials.

Scientific Research Applications

Diethyl 2,2'-[1,4-phenylenebis(carbonylimino)]diacetate has been widely used in scientific research due to its unique properties. It has been found to be an effective inhibitor of various enzymes, including acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. diethyl 2,2'-[1,4-phenylenebis(carbonylimino)]diacetate has also been found to have antibacterial, antifungal, and antiviral properties.